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Pharmacokinetic Parameters of Caldiamide Sodium in
Omniscan

Caldiamide sodium is a key component of the gadolinium-based contrast agent Omniscan (gadodiamide).

The table below summarizes its core pharmacokinetic properties from official prescribing information [1]

[2].

Parameter Value / Description Key Context and Notes

Volume of
Distribution

~0.2 L/kg (extracellular fluid volume)
[2]

Rapid distribution in extracellular fluid.

Half-Life
(Elimination)

~70-80 minutes [2] Prolonged in patients with impaired renal
function.

Clearance Renal (glomerular filtration); nearly
identical to renal clearance rate [2]

Total and renal clearance similar to
inulin.

Primary
Elimination Route

Renal excretion [1] [2] ~85% in urine within 4 hours; ~95-98%
within 24 hours (normal renal function).
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Parameter Value / Description Key Context and Notes

Metabolism No detectable metabolites [2] No observed protein binding.

Gadolinium
Retention

Retained for months/years in brain,

bone, skin [1] [2]

Considered in risk-benefit assessment

for all GBCAs.

Experimental and Methodological Context

While specific protocols for caldiamide sodium are not detailed in the available sources, the general

principles of pharmacokinetic studies provide insight into how these parameters are determined.

General PK Study Design: Pharmacokinetic parameters are typically calculated from plasma drug
concentration-versus-time data collected after intravenous administration [3]. These studies aim to

describe the processes of Absorption, Distribution, Metabolism, and Excretion (ADME) [4] [3].
Analytical Methods: Quantitative bioanalysis is central to these studies. While not specified for

caldiamide, modern PK studies often use technologies like Liquid Chromatography with tandem
Mass Spectrometry (LC-MS/MS) for precise quantification of drugs and metabolites in biological

matrices like plasma, urine, and tissue homogenates [4] [5].
Data Analysis: Parameters like clearance and volume of distribution are determined using

mathematical models. The elimination half-life is derived from the elimination rate constant, and
these values are interrelated through standard pharmacokinetic formulas [6] [7] [3].

Conceptual Framework of Key PK Parameters

To better understand the relationship between the key pharmacokinetic parameters of volume of distribution,

clearance, and half-life, the following diagram illustrates how they interconnect.
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Volume of
Distribution (Vd)

t½ = (0.693 × Vd) / Cl

 Directly
Proportional

Clearance (Cl)

Inversely
Proportional

Half-Life (t½)
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This relationship means that a drug's half-life is prolonged by either an increase in its volume of

distribution or a decrease in its clearance rate [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/b1496349#caldiamide-sodium-pharmacokinetics-distribution-volume-half-life
https://www.smolecule.com/products/b1496349#caldiamide-sodium-pharmacokinetics-distribution-volume-half-life
https://www.smolecule.com/products/b1496349#caldiamide-sodium-pharmacokinetics-distribution-volume-half-life
https://www.smolecule.com/products/b1496349#caldiamide-sodium-pharmacokinetics-distribution-volume-half-life
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1496349?utm_src=pdf-bulk
https://www.smolecule.com/products/s1496349?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

